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Compound of Interest

Compound Name: Delphinidin 3-galactoside

CAS No.: 28500-00-7

Cat. No.: B1585197

Get Quote

Section 1: Introduction
Delphinidin 3-galactoside is a naturally occurring anthocyanin, a class of water-soluble

pigments responsible for many of the red, purple, and blue colors found in flowers, fruits, and

vegetables.[1] As a glycoside of the anthocyanidin delphinidin, this molecule is of significant

interest to researchers in food science, natural product chemistry, and drug development due to

its potent antioxidant properties and its potential health benefits, including anti-inflammatory

and anti-cancer activities.[1]

The unambiguous identification and characterization of Delphinidin 3-galactoside are

paramount for quality control, efficacy studies, and exploring its full therapeutic potential.

Spectroscopic techniques, particularly Ultraviolet-Visible (UV-Vis) and Nuclear Magnetic

Resonance (NMR) spectroscopy, are indispensable tools for this purpose. This guide provides

an in-depth analysis of the UV-Vis and NMR data for Delphinidin 3-galactoside, offering field-

proven insights into data interpretation and experimental design for professionals in the field.
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The foundational step in any spectroscopic analysis is understanding the molecule's structure.

Delphinidin 3-galactoside consists of a delphinidin aglycone (the chromophore) linked at the

C3 position to a galactose sugar moiety. The delphinidin core is characterized by its 2-

phenylbenzopyrylium (flavylium) skeleton with hydroxyl groups at the 3, 5, 7, 3', 4', and 5'

positions.
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Caption: A typical workflow for NMR-based structural elucidation.
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4.2: ¹H NMR Spectral Data
The ¹H NMR spectrum provides information on the number of different types of protons and

their connectivity. The data below for Delphinidin 3-galactoside was obtained in deuterated

methanol (CD₃OD) at 400 MHz. [2]

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment Protons

8.81 s - H-4 1H

7.62 s - H-2', H-6' 2H

6.73 s - H-8 1H

6.53 d 1.6 H-6 1H

5.21 d 7.6 H-1'' 1H

3.94-3.98 m - Galactose 1H

3.91 d 3.2 Galactose 1H

3.70-3.78 m - Galactose 3H

| 3.64-3.67 | dd | 9.6, 3.2 | Galactose | 1H |

Expert Interpretation:

Aglycone Protons: The singlets at δ 8.81 (H-4), δ 7.62 (H-2', H-6'), and δ 6.73 (H-8), along

with the doublet at δ 6.53 (H-6), are characteristic of the delphinidin core. The two-proton

singlet at δ 7.62 confirms the symmetric B-ring.

Anomeric Proton: The signal at δ 5.21 is the anomeric proton (H-1'') of the galactose unit. Its

large coupling constant (J = 7.6 Hz) is indicative of a diaxial relationship with H-2'',

confirming the β-configuration of the glycosidic linkage.
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The ¹³C NMR spectrum reveals the number of non-equivalent carbons. While a fully assigned

¹³C NMR spectrum for Delphinidin 3-galactoside is not readily available in the cited literature,

the data for the closely related Delphinidin 3-glucoside serves as an excellent proxy, as the

core aglycone signals will be nearly identical. [2]The primary differences will appear in the C-1''

to C-6'' signals of the sugar moiety due to the different stereochemistry at C-4'' between

glucose and galactose.

**Table: ¹³C NMR Data for Delphinidin 3-glucoside (in CD₃OD)[2]
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Chemical Shift (δ) ppm Assignment

170.2 C-4

163.5 C-2

159.1 C-7

157.4 C-5 / C-9

147.4 C-3', C-5'

145.7 C-4'

144.7 C-3

135.7 C-1'

119.8 C-10

113.1 C-2', C-6'

112.4 C-6

103.4 C-1'' (Anomeric)

103.2 C-8

95.0 C-5''

78.7 C-3''

78.0 C-2''

74.7 C-4''

71.0 C-6''

| 62.3 | |

Causality Note: For Delphinidin 3-galactoside, one would expect the chemical shifts for the

aglycone carbons (C-2 to C-10 and C-1' to C-6') to be virtually identical to those listed above.

The sugar carbon signals (C-1'' to C-6'') would differ slightly, reflecting the epimeric nature of

galactose relative to glucose at the C-4'' position.
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4.4: Experimental Protocol: NMR Spectrum Acquisition
Sample Preparation: Dissolve 5-10 mg of highly purified Delphinidin 3-galactoside in ~0.6

mL of deuterated methanol (CD₃OD). Methanol-d₄ is an excellent choice as it readily

dissolves polar anthocyanins and its residual proton signals do not obscure key regions of

the spectrum.

Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) for optimal

resolution and sensitivity.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical

parameters include a 30° pulse angle, a 1-2 second relaxation delay, and 16-64 scans for

good signal-to-noise.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural

abundance and sensitivity of the ¹³C nucleus, more scans (e.g., 1024 or more) and a longer

relaxation delay may be required.

2D NMR (Recommended): For unambiguous assignment, acquiring 2D spectra like COSY

(¹H-¹H correlation) and HSQC (¹H-¹³C one-bond correlation) is standard practice in natural

product chemistry. This allows for the direct correlation of connected protons and their

attached carbons, validating the assignments made from 1D spectra.

Section 5: Integrated Spectroscopic Analysis
Neither UV-Vis nor NMR spectroscopy in isolation provides a complete picture. The true power

of these techniques lies in their combined application.

Initial Identification (UV-Vis): The UV-Vis spectrum rapidly confirms the sample as an

anthocyanin and provides initial clues about the B-ring substitution and glycosylation pattern.

[1][3]2. Definitive Structure (NMR): NMR spectroscopy provides the definitive, high-resolution

structural data. ¹H NMR confirms the specific aglycone (delphinidin) and the nature and

anomeric configuration of the sugar (β-galactose). [2]¹³C NMR confirms the carbon skeleton.

Together, they provide an unambiguous identification of Delphinidin 3-galactoside.

This integrated approach forms a self-validating system, ensuring the highest level of

confidence in the structural characterization of Delphinidin 3-galactoside for research, quality
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control, and drug development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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